Cas no 100910-01-8 (3,6-Octanedione, 4-phenyl-)

• Product Name: 3,6-Octanedione, 4-phenyl-
• CAS No: 100910-01-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 1127328
• Update Time: 2024-07-27

3,6-Octanedione, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,6-Octanedione, 4-phenyl-

• Inchi： 1S/C14H18O2/c1-3-12(15)10-13(14(16)4-2)11-8-6-5-7-9-11/h5-9,13H,3-4,10H2,1-2H3
• InChI Key： RMAHWPPRWORLQB-UHFFFAOYSA-N
• SMILES： CCC(=O)C(C1=CC=CC=C1)CC(=O)CC

Computed Properties

• Exact Mass: 218.13074

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 329.4±22.0 °C(Predicted)
• PSA: 34.14